Pyrrolizines are a class of heterocyclic compounds characterized by a five-membered ring containing nitrogen and oxygen atoms. These compounds play significant roles in various biological processes, including natural product biosynthesis and pharmacological activities. Pyrrolizidine alkaloids, a subclass of pyrrolizine derivatives, have been identified as potent hepatotoxins found in certain plants, posing potential health risks if ingested by humans or animals. In the chemical industry, pyrrolizines are used as intermediates for synthesizing pharmaceuticals and agricultural chemicals. Their stability, reactivity, and unique structural features make them valuable in organic synthesis. Additionally, some pyrrolizine derivatives exhibit interesting properties such as antimicrobial and antiviral activities, making them attractive targets for further research in drug discovery. The structure of a typical pyrrolizine can be represented as N-(substituted)-2H-1,4-oxazin-3-one, where the nitrogen atom is part of both the heterocyclic ring system and the oxygen-containing moiety. Due to their versatile nature, these compounds are often found in diverse applications ranging from fine chemicals to natural product research.